Huazhongilexin
Overview
Description
(-)-(7S,7'S,8R,8'R)-4,4'-dihydroxy-3,3',5,5'-tetramethoxy-7,7'-epoxylignan-9,9'-diol is a lignan. It has a role as a metabolite.
Scientific Research Applications
Neuroprotective Effects
Huazhongilexin, identified in the study of the chemical constituents of Lysimachia paridiformis Franch.var.stenophylla, has shown potential in traditional Chinese medicine applications. However, specific scientific research focusing on Huazhongilexin's direct effects is limited. The broader scope of research in traditional Chinese medicine, where compounds like Huazhongilexin are derived, includes neuroprotective effects. For instance, the neuroprotective effect of Buyang Huanwu Decoction on spinal ischemia/reperfusion injury in rats indicates the potential of traditional Chinese medicine in neurological applications (Wang & Jiang, 2009).
Cancer Treatment and Prevention
Traditional Chinese medicine has been investigated for its role in cancer treatment and prevention. Studies have shown that compounds like Huaier Aqueous Extract can inhibit ovarian cancer cell motility through the AKT/GSK3β/β-Catenin pathway (Yan et al., 2013). This indicates a potential area where Huazhongilexin, as part of traditional Chinese medicine, could contribute.
Hepatoprotective Effects
In the context of liver diseases, Fuzheng Huayu formula, a traditional Chinese medicine formula, has shown antifibrotic effects and might have a role in treating chronic liver diseases (Chen et al., 2019). Although not directly related to Huazhongilexin, this area of research might offer insights into its potential applications.
Anti-Inflammatory and Immunoregulatory Properties
Yin Zhi Huang, another traditional Chinese medicine, has been found to be a potent inhibitor of T-cell activation, indicating its anti-inflammatory and immunoregulatory properties (Chen et al., 2004). This suggests that compounds in traditional Chinese medicine, possibly including Huazhongilexin, could have similar effects.
properties
Product Name |
Huazhongilexin |
|---|---|
Molecular Formula |
C22H28O9 |
Molecular Weight |
436.5 g/mol |
IUPAC Name |
4-[(2S,3R,4R,5S)-5-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-bis(hydroxymethyl)oxolan-2-yl]-2,6-dimethoxyphenol |
InChI |
InChI=1S/C22H28O9/c1-27-15-5-11(6-16(28-2)19(15)25)21-13(9-23)14(10-24)22(31-21)12-7-17(29-3)20(26)18(8-12)30-4/h5-8,13-14,21-26H,9-10H2,1-4H3/t13-,14-,21+,22+/m0/s1 |
InChI Key |
WKDDUPJDCWIWAP-HCIHMXRSSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)[C@@H]2[C@H]([C@@H]([C@H](O2)C3=CC(=C(C(=C3)OC)O)OC)CO)CO |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2C(C(C(O2)C3=CC(=C(C(=C3)OC)O)OC)CO)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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